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Compound of Interest

2-(4-fluoro-2-
Compound Name:
hydroxyphenoxy)acetic acid

CAS No.: 847148-83-8

Cat. No.: B2649286

Get Quote

Executive Safety Summary & Hazard Profiling

Compound ldentity: 2-(4-fluoro-2-hydroxyphenoxy)acetic acid Chemical Class: Halogenated
Phenoxyacetic Acid Derivative Primary Disposal Classification:Halogenated Organic Waste

In the absence of a vendor-specific Safety Data Sheet (SDS) for this specific research
intermediate, you must apply the Precautionary Principle based on its structural
pharmacophores (Fluorine substituent, Phenolic hydroxyl, Carboxylic acid tail).

Critical Hazards (Inferred from Analogs):

* Aquatic Toxicity: High probability. Phenoxyacetic acid derivatives (similar to 2,4-D) are often
potent herbicides and aquatic toxins. Zero-discharge to sewer is mandatory.

o Corrosivity/Irritation: The carboxylic acid moiety (

) poses a contact risk to eyes and mucous membranes.
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« Incineration Hazard: The presence of the Fluorine (F) atom dictates that this waste cannot be
treated as standard organic waste. Combustion generates Hydrogen Fluoride (HF), requiring
specialized scrubbers at the incineration facility.

Personal Protective Equipment (PPE) Matrix

Before handling waste containers, ensure the following barrier protection is active.

PPE Category Specification Rationale

Protects against organic acid

] Double Nitrile Gloves (min permeation. Latex is
Hand Protection ] ) o
0.11mm thick) insufficient for phenoxy
compounds.

Safety glasses are inadequate
Eye Protection Chemical Splash Goggles due to the corrosive risk of

acidic splashes during pouring.

Prevents saturation of clothing
) Lab Coat (Buttoned) + )
Body Protection ] if a waste carboy splashes
Chemical Apron i
ack.

) All transfers must occur under
) Fume Hood (Face Velocity )
Respiratory 100 fpm) negative pressure to capture
> pm
acidic aerosols.

Waste Segregation & Compatibility Protocol

The Golden Rule: Never mix this compound with Strong Oxidizers (e.g., Nitric Acid, Peroxides)
or Strong Bases (e.g., Sodium Hydroxide) in the waste stream.

¢ Reasoning: Mixing with oxidizers can cause rapid exothermic decomposition. Mixing with
bases generates heat and forms salts that may precipitate, clogging waste lines or
complicating incineration.

A. Solid Waste (Pure Compound/Contaminated Solids)
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o Container: High-Density Polyethylene (HDPE) wide-mouth jar or designated solid waste
drum.

e Labeling: Must read "Hazardous Waste - Solid, Toxic, Halogenated."

e Items to Include: Weigh boats, contaminated gloves, paper towels, and pure solid substance.

B. Liquid Waste (Mother Liquors/Solutions)[1]

o Container: HDPE Carboy (Do not use metal cans due to acid corrosion risk).
» Stream:Halogenated Organic Waste.[2][3]

¢ Solvent Compatibility: Compatible with Dichloromethane (DCM), Chloroform, Methanol, and
Acetonitrile waste streams.

Step-by-Step Disposal Workflow

This self-validating workflow ensures compliance with RCRA (Resource Conservation and
Recovery Act) standards.

Phase 1: Pre-Disposal Characterization

o Confirm pH: If the waste is an aqueous solution, use a pH strip. If pH < 2, it is D002
(Corrosive).[4][5]

» Verify Halogen Content: Ensure the container is NOT marked "Non-Halogenated." The
Fluorine atom mandates the "Halogenated" designation to prevent damage to non-
specialized incinerators.

Phase 2: Transfer & Labeling

e Secondary Containment: Place the receiving waste carboy in a polyethylene tray to catch
drips.

e Funnel Use: Use a dedicated funnel. Do not share funnels between acidic and basic waste
streams.
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e Labeling: Complete the hazardous waste tag immediately upon the first drop entering the

container.

o Chemical Name: Write out the full name. Do not use abbreviations or structural formulas.

o Constituents: List "2-(4-fluoro-2-hydroxyphenoxy)acetic acid" and the solvent (e.g.,
"Methanol 95%").

o Hazard Checkbox: Check "Toxic," "Corrosive," and "Halogenated."

Phase 3: Storage & Pickup

o Cap Tightness: Ensure the cap is vented (if available) or loosely tightened if gas evolution is
suspected, then fully tightened for storage.

» Time Limit: Do not store waste in the satellite accumulation area for more than 90 days
(standard US regulation).

Decision Logic Visualization

The following diagram illustrates the decision process for segregating this specific fluorinated

compound.
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Waste Generation:
2-(4-fluoro-2-hydroxyphenoxy)acetic acid

Determine Physical State

Solid Liquid

Solid Waste
(Powder, contaminated gloves)

Check Solvent Composition

Container: Wide-mouth HDPE Jar
Stream: Solid Hazardous Waste

Liquid Waste
(Solutions, Mother Liquor)

Contains F atom

Stream: HALOGENATED Organic Waste
(Due to Fluorine atom)

Labeling Requirements:
1. Full Chemical Name

2. Check "Toxic' & 'Corrosive'
3. Date of Accumulation

Schedule EHS Pickup
(Incineration with Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of fluorinated phenoxyacetic acid waste, ensuring
protection of downstream incineration infrastructure.
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Emergency Spill Response
Minor Spill (< 100 mL/qg):

Alert: Notify nearby personnel.
e PPE: Don goggles and double gloves.

o Neutralize: For liquids, apply a dry soda ash or spill pillow to absorb and neutralize the acid.
Do not use paper towels initially as they may degrade.

e Collect: Scoop absorbed material into the Solid Waste container.

o Clean: Wash the surface with soap and water; dispose of the sponge as solid waste.
Major Spill (> 100 mL/g):

o Evacuate: Leave the immediate area.

e Secure: Close lab doors to contain vapors.

o Contact: Call EHS/Emergency Response immediately.

References & Regulatory Grounding[7][8][9][10]

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press.

o U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery
Act (RCRA) Regulations: Title 40 CFR Parts 260-273.

e PubChem. (n.d.). Compound Summary for Phenoxyacetic Acid Derivatives (Analog Data).
National Library of Medicine.

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard
(HCS) 29 CFR 1910.1200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Chimactiv - Interactive numerical educational resources for the analysis of complex media
[chimactiv.agroparistech.fr]

e 2. hscprep.com.au [hscprep.com.au]

e 3. 7.2 Organic Solvents [ehs.cornell.edu]
¢ 4. my.alfred.edu [my.alfred.edu]

e 5. epa.gov [epa.goV]

¢ To cite this document: BenchChem. [Definitive Guide: Disposal of 2-(4-fluoro-2-
hydroxyphenoxy)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2649286/docs#definitive-guide-disposal-of-2-4-
fluoro-2-hydroxyphenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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